Cas no 2138551-39-8 (4,4-Dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol)

• Product Name: 4,4-Dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol
• CAS No: 2138551-39-8
• MF: C₁₅H₂₃NO
• MW: 233.349224328995
• CID: 6102478
• PubChem ID: 165961371
• Update Time: 2025-07-23

4,4-Dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161398
• 4,4-dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol
• 2138551-39-8
• 4,4-Dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol

• Inchi： 1S/C15H23NO/c1-15(2)10-9-13(17)11-14(15)16(3)12-7-5-4-6-8-12/h4-8,13-14,17H,9-11H2,1-3H3
• InChI Key： QRZCHFYBUQKZPZ-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 233.177964357g/mol
• Monoisotopic Mass: 233.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 4,4-Dimethyl-3-[methyl(phenyl)amino]cyclohexan-1-ol

Professional Introduction to 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol (CAS No. 2138551-39-8)

4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol, identified by its CAS number 2138551-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex cyclohexane backbone and functionalized aromatic and amine groups, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both dimethyl and methyl(phenyl)amino substituents suggests a rich interplay of steric and electronic effects, which are critical in determining its interaction with biological targets.

The synthesis and structural elucidation of 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol involve sophisticated organic chemistry techniques, including cyclization reactions and selective functional group transformations. The compound’s stereochemistry, particularly the configuration around the cyclohexane ring, plays a pivotal role in its pharmacological profile. Advanced spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been instrumental in confirming its molecular structure and purity.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclic amine derivatives. The structural motif of 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol shares similarities with known bioactive molecules that interact with receptors and enzymes involved in various physiological pathways. Preliminary computational studies suggest that this compound may exhibit binding affinity to targets such as serotonin receptors or G-protein coupled receptors (GPCRs), which are implicated in conditions ranging from depression to neurodegenerative disorders.

The methyl(phenyl)amino moiety is particularly noteworthy, as it is a common pharmacophore in drug discovery due to its ability to form hydrogen bonds and engage in π-stacking interactions with biological targets. This feature enhances the compound’s potential to modulate receptor activity or enzyme function. Additionally, the dimethyl substituents at the 4-position of the cyclohexane ring contribute to steric hindrance, which can influence binding orientation and selectivity.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design. By leveraging computational modeling techniques such as molecular docking, researchers can predict how 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol might interact with specific protein targets. These simulations have hinted at potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders. The compound’s ability to cross the blood-brain barrier remains a key area of investigation, as this would determine its feasibility for treating neurological conditions.

The chemical stability and solubility profile of 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol are also critical factors in its development as a pharmaceutical agent. Studies have been conducted to assess its shelf-life under various storage conditions and to evaluate its solubility in common solvents used in formulation development. These parameters are essential for designing effective drug delivery systems that ensure optimal bioavailability and therapeutic efficacy.

In conclusion, 4,4-Dimethyl-3-[methyl(phenyl)amino)cyclohexan-1-ol (CAS No. 2138551-39-8) represents a promising lead compound for further pharmacological exploration. Its unique structural features and predicted biological activities make it a valuable candidate for investigating novel therapeutic interventions. As research progresses, additional insights into its mechanism of action and pharmacokinetic properties will be crucial for advancing it toward clinical applications.